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Compound of Interest

Compound Name: AK 275

Cat. No.: B1664478

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the proper dissolution and storage of
Rapamycin (also known as Sirolimus) for use in research settings. Adherence to these
guidelines is crucial for ensuring the stability, and efficacy of the compound, thereby promoting
experimental reproducibility.

Quantitative Data Summary

The following tables summarize the key quantitative data for dissolving and storing Rapamycin.

Table 1: Physicochemical and Solubility Data for Rapamycin
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Parameter Value Reference(s)
Molecular Weight 914.17 g/mol [1]
Appearance Crystalline solid [2]

Solubility

DMSO > 100 mg/mL (~109 mM) [1]

Ethanol =50 mg/mL [1][3]
Methanol 25 mg/mL [415]
Dimethylformamide (DMF) ~10 mg/mL [2]

Chloroform 5 mg/mL [4]

Water Very poorly soluble (~5-20 uM)  [3]

Table 2: Recommended Storage Conditions for Rapamycin

Solvent/Condit

Form . Temperature Duration Reference(s)
ion
Desiccated,

Powder protected from -20°C Up to 3 years [11[2]
light

Stock Solution DMSO -20°C or -80°C Up to 3 months [1][6]

Stable for at
Ethanol -20°C [7]
least 1 month

Prone to rapid
degradation; do

37°C not store for [31[7]
more than one

Aqueous

Solution

day

Experimental Protocols
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Preparation of Rapamycin Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of Rapamycin in DMSO, a
commonly used solvent for this compound.

Materials:

Rapamycin powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance
Procedure:

o Calculate the required mass of Rapamycin: Based on its molecular weight of 914.17 g/mol ,
9.14 mg of Rapamycin is needed to prepare 1 mL of a 10 mM stock solution.[1]

» Weighing: Carefully weigh the calculated amount of Rapamycin powder in a sterile
microcentrifuge tube.

 Dissolution: Add the appropriate volume of sterile DMSO to the Rapamycin powder. For
example, add 1 mL of DMSO to 9.14 mg of Rapamycin.

e Mixing: Vortex the solution thoroughly until the Rapamycin powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.[1]

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C.[1][6]

Preparation of Working Solutions
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Procedure:

Thawing: Thaw a single aliquot of the Rapamycin stock solution at room temperature.

 Dilution: For cell culture experiments, dilute the stock solution to the final desired
concentration in pre-warmed cell culture medium. To ensure accurate pipetting for very low
working concentrations (in the nM range), it is recommended to perform an intermediate
dilution.[1]

e Mixing: Gently mix the medium containing Rapamycin by swirling or inverting the tube to
ensure a homogenous solution before adding it to the cells.[1]

e Vehicle Control: It is critical to include a vehicle control in your experiments, which consists
of treating a parallel set of cells with the same final concentration of the solvent (e.g., DMSO)
used to dissolve the Rapamycin. The final concentration of DMSO in the cell culture medium
should typically be kept below 0.5%.[1]

Mandatory Visualizations
MTOR Signaling Pathway

Rapamycin exerts its effects by inhibiting the mammalian target of rapamycin (nTOR), a
serine/threonine kinase that is a central regulator of cell growth, proliferation, and survival.[1]
Rapamycin forms a complex with the intracellular receptor FKBP12, which then binds to and
allosterically inhibits mMTOR Complex 1 (MTORC1).[1]
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Caption: Simplified mTOR signaling pathway and the inhibitory action of Rapamycin.
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Experimental Workflow: Preparation and Use of
Rapamycin in Cell Culture

The following diagram illustrates a typical workflow for preparing and using Rapamycin in cell

culture experiments.
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Caption: Workflow for preparing and applying Rapamycin in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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